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Compound Name:

dichlorobenzyl)phosphonate

cat. No.: B1306200

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl (2,6-dichlorobenzyl)phosphonate is an organophosphorus compound belonging to
the class of benzylphosphonates. This technical guide provides a comprehensive overview of
its chemical properties, synthesis, and potential biological activities, collating available data for
researchers and professionals in drug development and related scientific fields.

Chemical Properties

While specific experimental data for Diethyl (2,6-dichlorobenzyl)phosphonate is limited in
publicly available literature, the fundamental properties can be summarized.

Property Value Reference
CAS Number 63909-56-8

Molecular Formula C11H15Cl203P

Molecular Weight 297.11 g/mol

Boiling Point 199 °C (at ambient pressure)
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Synthesis

The primary method for the synthesis of Diethyl (2,6-dichlorobenzyl)phosphonate is the
Michaelis-Arbuzov reaction.[1] This reaction involves the treatment of a trialkyl phosphite with
an alkyl halide.[1] In this specific case, triethyl phosphite is reacted with 2,6-dichlorobenzyl
halide (e.g., bromide or chloride).

Experimental Protocol: Michaelis-Arbuzov Synthesis

A general procedure, adapted from known syntheses of related benzylphosphonates, is as
follows:

o Reaction Setup: A round-bottom flask is charged with a stoichiometric excess of triethyl
phosphite. The flask is equipped with a reflux condenser and a dropping funnel containing
2,6-dichlorobenzyl halide. The reaction is typically performed under an inert atmosphere
(e.g., nitrogen or argon).

» Reaction Execution: The triethyl phosphite is heated to a temperature typically ranging from
120 to 160 °C.[1] The 2,6-dichlorobenzyl halide is then added dropwise to the heated triethyl
phosphite.

» Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Thin Layer Chromatography (TLC) or 3P NMR spectroscopy.

o Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The excess triethyl phosphite and the ethyl halide byproduct are removed
under reduced pressure. The crude product is then purified, typically by vacuum distillation or
column chromatography on silica gel, to yield Diethyl (2,6-dichlorobenzyl)phosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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